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Executive Summary

Phosphatidylinositol-4-Phosphate 5-Kinase Type 1 Gamma (PIP5K1C), also known as PIPKly,
is a critical lipid kinase that catalyzes the synthesis of phosphatidylinositol 4,5-bisphosphate
(Ptdins(4,5)P2 or PIP2). As a central signaling molecule, PIP2 regulates a vast array of cellular
processes, including signal transduction, actin cytoskeleton dynamics, vesicle trafficking, cell
adhesion, and migration. Consequently, PIP5K1C has emerged as a key player in various
physiological and pathological contexts, ranging from synaptic transmission and immune
response to cancer progression and chronic pain. This document provides a comprehensive
overview of PIP5K1C's enzymatic function, its involvement in cellular signaling pathways, its
physiological roles, and its implications as a therapeutic target.

Core Enzymatic Function

The primary function of PIP5K1C is to catalyze the phosphorylation of phosphatidylinositol 4-
phosphate (PtdIns4P) at the 5'-hydroxyl position of the inositol ring, producing PtdIins(4,5)P2.[1]
[2][3][4] This reaction is a principal pathway for the generation of the bulk of cellular
Ptdins(4,5)P2.[3] PtdIns(4,5)P2 is a versatile lipid second messenger that can act directly by
recruiting and activating proteins at the cell membrane or serve as a precursor for other critical
signaling molecules, such as inositol 1,4,5-trisphosphate (IP3), diacylglycerol (DAG), and
phosphatidylinositol 3,4,5-trisphosphate (PIP3).[1][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15138266?utm_src=pdf-interest
https://www.uniprot.org/uniprotkb/O60331/entry
https://www.genecards.org/cgi-bin/carddisp.pl?gene=PIP5K1C
https://www.sinobiological.com/resource/pip5k1c
https://www.uniprot.org/uniprotkb/O70161/entry
https://www.sinobiological.com/resource/pip5k1c
https://www.uniprot.org/uniprotkb/O60331/entry
https://www.uniprot.org/uniprotkb/O70161/entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Key Signaling Pathways and Cellular Roles

PIP5K1C is a nexus for numerous signaling pathways, governing fundamental cellular
activities. Its localization and activity are tightly regulated, often through protein-protein
interactions and post-translational modifications.

Actin Cytoskeleton and Cell Motility

PIP5K1C is a master regulator of the actin cytoskeleton. The Ptdins(4,5)P2 it produces directly
interacts with a multitude of actin-binding proteins to control actin polymerization and
remodeling. This function is central to cell migration, where PIP5K1C is required for the
formation of the uropodium (the trailing edge of a migrating cell) and the retraction of the cell
rear.[1][3][4] It also mediates RAC1-dependent reorganization of actin filaments.[1][3][4] In
phagocytosis, PIP5K1C, along with its isoform PIP5K1A, orchestrates sequential actin
remodeling steps, with PIP5K1C promoting particle attachment by generating a Ptdins(4,5)P2
pool that facilitates controlled actin depolymerization.[1][3][4]

Focal Adhesion Dynamics

The enzyme plays a crucial role in the dynamics of focal adhesions—Ilarge protein complexes
that link the actin cytoskeleton to the extracellular matrix. PIPSK1C modulates the targeting of
talins (TLN1 and TLN2) to the plasma membrane, which is a critical step for their assembly into
focal adhesions.[1][4] The interaction between PIP5K1C and talin stimulates the kinase's
activity and is essential for regulating the connection between talins and beta-integrins.[1][2]
Phosphorylation of PIPS5SK1C on Tyr-649 is necessary for its targeting to focal adhesions.[2]
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PIP5K1C in Focal Adhesion Dynamics

Plasma Membrane

PtdIns4P

ATP -> ADH

Ptdins(4,5)P2

Recruits

I

Focal Adhesion Assembly

Activates

Binds

Binds

—p>

Extracellular Matrix (ECM)

Links

y

Actin Cytoskeleton

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/product/b15138266?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
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